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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664428 Get Quote

AG-494, also known as Tyrphostin AG-494, is a potent inhibitor of the epidermal growth factor

receptor (EGFR) kinase.[1][2][3] Due to its chemical nature and biological activity, proper

handling and disposal are paramount to ensure the safety of laboratory personnel and the

environment. This guide provides essential, immediate safety and logistical information for

researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
AG-494 is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[4]

Therefore, stringent adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to provide

comprehensive protection.[4]

Hand Protection Protective Gloves
Chemically resistant gloves are

required.

Body Protection Impervious Clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.[4]

Respiratory Respirator

Use a suitable respirator,

especially when handling the

powder form to avoid

inhalation.[4]

Operational Plan: Safe Handling and Storage
Proper operational procedures are critical to minimize exposure and maintain the integrity of

the compound.

Handling:

Avoid inhalation of dust and contact with eyes and skin.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure a safety shower and eye wash station are readily accessible.[4]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[4]

Keep away from direct sunlight and sources of ignition.[4]

Recommended storage temperatures are -20°C for the powdered form and -80°C when in

solvent.[4]
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AG-494 is stable under recommended storage conditions.[4]

Incompatible Materials:

Strong acids and alkalis.[4]

Strong oxidizing and reducing agents.[4]

Disposal Plan
Proper disposal of AG-494 and its containers is crucial to prevent environmental

contamination.

Chemical Waste: Dispose of AG-494 as chemical waste in accordance with all applicable

federal, state, and local regulations. Do not allow the product to enter drains, water courses,

or the soil.[4]

Container Disposal: Empty containers should be managed as chemical waste. If commercial

chemical containers are reused for waste collection, the original label must be completely

removed or obliterated, and a new waste label must be affixed.[5]

Experimental Protocols and Data
AG-494 is an inhibitor of the epidermal growth factor receptor (EGFR) kinase with an IC50

value of 1 µM in HT-22 cells.[1][2][3] It also blocks Cdk2 activation.[6]

Solubility Data:

Solvent Solubility

DMSO 50 mg/mL (178.39 mM)[2]

Ethanol 4 mg/mL (14.27 mM)[2]

Water Insoluble[2]

DMF 30 mg/mL[1]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1664428?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10623.html
https://dcchemicals.com/msds/MSDS_DC10623.html
https://dcchemicals.com/msds/MSDS_DC10623.html
https://www.benchchem.com/product/b1664428?utm_src=pdf-body
https://www.benchchem.com/product/b1664428?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10623.html
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS200.04%20-%20Chemical%20Waste%20Management%20Procedures.pdf
https://www.benchchem.com/product/b1664428?utm_src=pdf-body
https://www.caymanchem.com/product/10010242/ag-494
https://www.adooq.com/ag-494.html
https://dcchemicals.com/product_show-AG-494.html?datasheet=datasheet
https://pubmed.ncbi.nlm.nih.gov/9237626/
https://www.adooq.com/ag-494.html
https://www.adooq.com/ag-494.html
https://www.adooq.com/ag-494.html
https://www.caymanchem.com/product/10010242/ag-494
https://www.caymanchem.com/product/10010242/ag-494
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties:

Property Value

Molecular Formula C₁₆H₁₂N₂O₃[1]

Molecular Weight 280.28 g/mol [2]

CAS Number 133550-35-3[1][2][3]

Signaling Pathway Diagram
The following diagram illustrates the inhibitory action of AG-494 on the EGFR signaling

pathway.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.caymanchem.com/product/10010242/ag-494
https://www.adooq.com/ag-494.html
https://www.caymanchem.com/product/10010242/ag-494
https://www.adooq.com/ag-494.html
https://dcchemicals.com/product_show-AG-494.html?datasheet=datasheet
https://www.benchchem.com/product/b1664428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

EGF

EGFR

RAS

Activation

RAF

MEK

ERK

Cell Proliferation

AG-494

Inhibition

Click to download full resolution via product page

Caption: AG-494 inhibits the EGFR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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